Cas no 897621-88-4 (2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide)

• Product Name: 2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide
• CAS No: 897621-88-4
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 6001436
• PubChem ID: 16832534
• Update Time: 2025-05-30

2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide
• 4-Thiazoleacetamide, 2-[[[(2-methoxyphenyl)amino]carbonyl]amino]-N-[(4-methoxyphenyl)methyl]-
• 2-[2-[(2-methoxyphenyl)carbamoylamino]thiazol-4-yl]-N-p-anisyl-acetamide
• 2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• 897621-88-4
• 2-[2-[[(2-methoxyanilino)-oxomethyl]amino]-4-thiazolyl]-N-[(4-methoxyphenyl)methyl]acetamide
• 2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-[(4-methoxyphenyl)methyl]ethanamide
• CHEMBL1517661
• BDBM58812
• MLS001235471
• AKOS024627072
• HMS3013E22
• 2-(2-{[(2-methoxyphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• N-(4-methoxybenzyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
• SMR000808128
• cid_16832534
• F2096-0725

• Inchi： 1S/C21H22N4O4S/c1-28-16-9-7-14(8-10-16)12-22-19(26)11-15-13-30-21(23-15)25-20(27)24-17-5-3-4-6-18(17)29-2/h3-10,13H,11-12H2,1-2H3,(H,22,26)(H2,23,24,25,27)
• InChI Key： MZMJOYNDLJBAJA-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2=CC=C(OC)C=C2)=O)N=C1NC(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 426.13617637g/mol
• Monoisotopic Mass: 426.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• pka: 6.25±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 2-(2-{(2-methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide

Compound CAS No 897621-88-4: 2-(2-{(2-Methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide

Compound CAS No 897621-88-4, also known as 2-(2-{(2-Methoxyphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)methylacetamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent studies in medicinal chemistry and drug discovery.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a carbamoylamino group attached to a methoxyphenyl moiety, enhancing its potential for bioactivity. Additionally, the compound features an N-(4-methoxyphenyl)methylacetamide group, which contributes to its solubility and pharmacokinetic properties.

Recent research has focused on the antimicrobial activity of this compound, particularly against Gram-positive and Gram-negative bacteria. Studies have demonstrated that the thiazole ring plays a crucial role in interacting with bacterial cell membranes, leading to disruption of cellular functions. Furthermore, the methoxy groups present in the molecule have been shown to enhance its stability and bioavailability, making it a promising candidate for antibiotic development.

In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that it inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential application in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

The synthesis of Compound CAS No 897621-88-4 involves a multi-step process that includes the formation of the thiazole ring followed by substitution reactions to introduce the methoxyphenyl and acetamide groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring scalability for potential large-scale production.

From an analytical chemistry perspective, this compound has been thoroughly characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided insights into its three-dimensional structure and intermolecular interactions, which are critical for understanding its biological activity.

Looking ahead, ongoing studies are exploring the mechanism of action of this compound at the molecular level. By employing techniques such as molecular docking and dynamic simulations, researchers aim to elucidate how it interacts with target proteins involved in bacterial infection and inflammation.

In conclusion, Compound CAS No 897621-88-4 represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. With continued research efforts, this compound holds great promise for developing novel therapeutic agents against infectious diseases and inflammatory conditions.